4-Chloro-4'-fluorobiphenyl
Overview
Description
4-Chloro-4'-fluorobiphenyl, also known as CFB, is an organic compound that belongs to the family of biphenyl derivatives. CFB is widely used in scientific research due to its unique chemical properties and potential applications in various fields.
Scientific Research Applications
Photochemical Applications
4-Chloro-4'-fluorobiphenyl is involved in research exploring photochemical processes. Fagnoni et al. (1999) demonstrated the irradiation of 4-chloro-N,N-dimethylaniline in the presence of benzene and alkenes, leading to the formation of 4-(Dimethylamino)biphenyl and other compounds through heterolytic dehalogenation. This study indicates the potential use of 4-Chloro-4'-fluorobiphenyl in synthesizing various organic compounds through photochemical reactions (Fagnoni, Mella, & Albini, 1999).
Environmental Biodegradation
Research by Murphy et al. (2008) on the biphenyl-degrading bacterium Pseudomonas pseudoalcaligenes KF707 revealed its ability to use 4-fluorobiphenyl as a sole carbon and energy source. This study enhances our understanding of the environmental biodegradation of fluorinated biphenyls, potentially impacting the management of fluorinated organic pollutants (Murphy, Quirke, & Balogun, 2008).
Molecular Structure Analysis
Almenningen et al. (1985) conducted a study on the gas-phase electron diffraction structures of 4-fluorobiphenyl and 4-chlorobiphenyl. Their research provides valuable insights into the molecular structures of these compounds, which is crucial for understanding their chemical behavior and potential applications in various fields, including material science and pharmaceuticals (Almenningen, Bastlansen, Gundersen, Samdal, & Skancke, 1985).
properties
IUPAC Name |
1-chloro-4-(4-fluorophenyl)benzene |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H8ClF/c13-11-5-1-9(2-6-11)10-3-7-12(14)8-4-10/h1-8H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GWGSGYOPKPVAPW-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1C2=CC=C(C=C2)Cl)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H8ClF |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80373941 |
Source
|
| Record name | 4-CHLORO-4'-FLUOROBIPHENYL | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80373941 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
206.64 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-Chloro-4'-fluorobiphenyl | |
CAS RN |
398-22-1 |
Source
|
| Record name | 4-CHLORO-4'-FLUOROBIPHENYL | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80373941 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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